1-(4-Aminobenzyl)-4-methyl-dtpa
1-(4-Aminobenzyl)-4-methyl-dtpa
Brand Name:
Vulcanchem
CAS No.:
132979-67-0
VCID:
VC21168591
InChI:
InChI=1S/C22H32N4O10.4ClH/c1-14(25(10-19(29)30)11-20(31)32)7-24(9-18(27)28)8-17(6-15-2-4-16(23)5-3-15)26(12-21(33)34)13-22(35)36;;;;/h2-5,14,17H,6-13,23H2,1H3,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36);4*1H/t14-,17+;;;;/m0..../s1
SMILES:
CC(CN(CC(CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl
Molecular Formula:
C22H36Cl4N4O10
Molecular Weight:
658.3 g/mol
1-(4-Aminobenzyl)-4-methyl-dtpa
CAS No.: 132979-67-0
Cat. No.: VC21168591
Molecular Formula: C22H36Cl4N4O10
Molecular Weight: 658.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 132979-67-0 |
|---|---|
| Molecular Formula | C22H36Cl4N4O10 |
| Molecular Weight | 658.3 g/mol |
| IUPAC Name | 2-[[(2R)-3-(4-aminophenyl)-2-[bis(carboxymethyl)amino]propyl]-[(2S)-2-[bis(carboxymethyl)amino]propyl]amino]acetic acid;tetrahydrochloride |
| Standard InChI | InChI=1S/C22H32N4O10.4ClH/c1-14(25(10-19(29)30)11-20(31)32)7-24(9-18(27)28)8-17(6-15-2-4-16(23)5-3-15)26(12-21(33)34)13-22(35)36;;;;/h2-5,14,17H,6-13,23H2,1H3,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36);4*1H/t14-,17+;;;;/m0..../s1 |
| Standard InChI Key | DJOOTICPUOKBRV-GDNMUNFISA-N |
| Isomeric SMILES | C[C@@H](CN(C[C@@H](CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl |
| SMILES | CC(CN(CC(CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl |
| Canonical SMILES | CC(CN(CC(CC1=CC=C(C=C1)N)N(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O.Cl.Cl.Cl.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator